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Compound of Interest

9-Octadecenoic acid (92)-,
Compound Name:
dodecyl ester

cat. No.: B1237561

An In-depth Technical Guide to the Physical Properties of 9-Octadecenoic acid (9Z)-, dodecyl
ester

Introduction

9-Octadecenoic acid (9Z)-, dodecyl ester, commonly known as dodecyl oleate or lauryl
oleate, is a long-chain wax ester. It is synthesized from the esterification of oleic acid, a
monounsaturated omega-9 fatty acid, and dodecanol (lauryl alcohol).[1][2] This compound is
recognized for its lubricating and emollient properties, leading to its widespread application in
the cosmetics, personal care, and pharmaceutical industries.[1][2] In cosmetic formulations, it
functions as a skin-conditioning agent, emulsifier, and thickener, enhancing product texture and
stability.[1][2] It is typically a colorless to slightly yellow liquid at room temperature.[1][2][3]

This technical guide provides a comprehensive overview of the key physical properties of 9-
Octadecenoic acid (9Z)-, dodecyl ester, presents standardized experimental methodologies
for their determination, and illustrates its chemical identity through a logical relationship
diagram.

Data Presentation: Physical and Chemical
Properties
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The quantitative physical and chemical properties of 9-Octadecenoic acid (9Z)-, dodecyl
ester are summarized in the table below. The data has been compiled from various chemical
databases and supplier specifications. It is important to note that some values are predicted
based on computational models and are indicated as such.

Property Value

CAS Number 36078-10-1[4][5][6][7]

Molecular Formula C3oH5802[1][2][4][6][8]

Molecular Weight 450.78 g/mol [1][4][8]

Appearance Colorless to slightly yellow liquid[1][2][3]

Melting Point 14.5 °C[4][8][9]

Boiling Point 519.6 £ 29.0 °C at 760 mmHg (Predicted)[4][6]
[8]

Density 0.865 £ 0.06 g/cm3 (Predicted)[4][6][8]

Refractive Index 1.46[4][6]

Flash Point 71.3 °C[4][6][9]

Vapor Pressure 6.75 x 1071 mmHg at 25 °C[4][6][9]

Octanol/Water Partition Coefficient (LogP) 13.623 (Estimated)[8]

Solubility Low solubility in water[1][2]

Room Temperature, sealed in a dry place[8][9]
Storage Temperature
or -20°C for long-term storage[1][2]

Experimental Protocols

While specific experimental documentation for 9-Octadecenoic acid (9Z)-, dodecyl ester is
not detailed in the provided search results, the physical properties listed are determined by
well-established, standardized methods. Below are general protocols for key properties,
applicable to long-chain fatty acid esters.
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1. Melting Point Determination (Capillary Method - OECD TG 102)

e Principle: This method involves heating a small, powdered sample in a capillary tube within a
calibrated apparatus and observing the temperature range over which the substance melts.

o Methodology:

o A small amount of the substance is introduced into a capillary tube, which is then placed in
the heating block of a melting point apparatus.

o The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperatures at which the substance begins to melt and at which it becomes
completely liquid are recorded. This range is reported as the melting point. For a pure
substance, this range is typically narrow.

2. Boiling Point Determination (Ebulliometer Method - OECD TG 103)

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure. An ebulliometer measures this temperature precisely.

o Methodology:

o The liquid is placed in the ebulliometer, which is equipped with a heating element, a
condenser, and a calibrated temperature sensor.

o The liquid is heated to a steady boil, and the temperature of the vapor-liquid equilibrium is
recorded.

o The measured boiling point is corrected to standard atmospheric pressure (760 mmHg).
The values cited are often computationally predicted due to the high boiling point of this
compound, which can lead to decomposition.

3. Density Measurement (Oscillating U-tube Method - OECD TG 109)

» Principle: This method measures the density of a liquid by relating the oscillation frequency
of a U-shaped tube to the mass of the liquid contained within it.
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o Methodology:

o Adigital density meter with an oscillating U-tube is calibrated using reference standards
(e.g., dry air and pure water).

o The liquid sample is injected into the U-tube, which is maintained at a constant, specified
temperature (e.g., 20 °C).

o The instrument measures the period of oscillation of the tube containing the sample and
calculates the density.

4. Refractive Index Measurement (Refractometer - ASTM D1218)

e Principle: The refractive index is a dimensionless number that describes how fast light
propagates through a material. It is a characteristic property of a substance.

o Methodology:
o An Abbe refractometer is calibrated using a standard of known refractive index.
o A few drops of the liquid sample are placed on the prism of the refractometer.
o The prism is thermostatically controlled to a specific temperature (e.g., 25 °C).

o Lightis passed through the sample, and the operator adjusts the instrument to find the
critical angle, from which the refractive index is read directly from the scale.

Mandatory Visualization

The following diagram illustrates the logical relationships defining the chemical identity of 9-
Octadecenoic acid (9Z)-, dodecyl ester.
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9-Octadecenoic acid (9Z)-, dodecyl ester

Chemical Identifiers Chemical Classification

A
CAS: 36078-10-1 Formula: C3oHs802

A4

Synonyms:
Dodecyl Oleate
Lauryl Oleate

Constituent Moieties

Oleic Acid Dodecanol
(C18:1) (C12)

Click to download full resolution via product page

Caption: Chemical identity map for Dodecyl Oleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [What are the physical properties of 9-Octadecenoic
acid (92)-, dodecyl ester?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237561#what-are-the-physical-properties-of-9-
octadecenoic-acid-9z-dodecyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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